Sonepiprazole hydrochloride

• Molecular Formula: C21H28ClN3O3S
• Molecular Weight: 438.0 g/mol
• InChI: InChI=1S/C21H27N3O3S.ClH/c22-28(25,26)19-7-5-18(6-8-19)24-14-12-23(13-15-24)11-9-21-20-4-2-1-3-17(20)10-16-27-21;/h1-8,21H,9-16H2,(H2,22,25,26);1H/t21-;/m0./s1
• InChIKey: LMERFPJRWBLXAM-BOXHHOBZSA-N

Sonepiprazole: D4 Selectivity and Profile

Sonepiprazole hydrochloride (PNU-101387G, U-101387G; CAS 170857-36-0) is a selective dopamine D4 receptor antagonist with a benzenesulfonamide pharmacophore [1]. It exhibits nanomolar affinity for the D4 receptor (rat D4 Ki = 3.6 nM; human D4.2 Ki = 10.1 nM) while demonstrating >1,000-fold selectivity over the D2 receptor (rat D2 Ki = 5,147 nM) and >2,000-fold over D1, D3, serotonin 5-HT1A/2, α1-/α2-adrenergic, and histamine H1 receptors . The compound is brain-penetrant, orally bioavailable, and has been evaluated in both preclinical primate models and a large-scale Phase II/III clinical trial in schizophrenia [2][3]. Recently, sonepiprazole was discovered to possess a second, structurally characterized pharmacological activity as a potent inhibitor of human carbonic anhydrases, most notably the brain-associated isoform hCA VII (KI = 2.9 nM) [4].

Selectivity D4 receptor-selective antagonist with reported high selectivity over D2, D1, D3, and major monoamine receptors

Exposure Brain-penetrant, orally bioavailable tool compound for D4-mediated pathway studies

Dual Activity Reported carbonic anhydrase binding (hCA VII) opens dual-pathway probe applications

• [1] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. View Source
• [2] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. [Oral bioavailability, brain penetration, behavioral pharmacology]. View Source
• [3] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004;55(5):445-451. View Source
• [4] Angeli A, Ferraroni M, Capasso C, Supuran CT. Structural studies of the dopamine D4 receptor antagonist sonepiprazole as an inhibitor of human carbonic anhydrases. ACS Med Chem Lett. 2025;16(3):483-486. View Source

Sonepiprazole vs. Other D4 Antagonists

Despite sharing the dopamine D4 receptor as their nominal target, sonepiprazole, L-745,870, NGD-94-1, and clozapine exhibit fundamentally different selectivity fingerprints, off-target pharmacology, and in vivo functional profiles that preclude interchangeable use in research protocols [1][2]. Sonepiprazole demonstrates a cleaner monoamine receptor off-target profile (Ki > 2,000 nM across serotonin, adrenergic, and histamine families) compared with L-745,870, which retains moderate affinity for 5-HT2, sigma, and α-adrenergic sites (IC50 < 300 nM) [3]. NGD-94-1 exhibits mixed antagonist/agonist functional activity depending on the D4 receptor splice variant examined, a property not shared by sonepiprazole [4]. Critically, sonepiprazole's in vivo behavioral signature—absence of amphetamine/apomorphine blockade, lack of spontaneous locomotion alteration, and no extrapyramidal or neuroendocrine side-effect liability—is diametrically opposite to that of classical D2-preferring agents such as haloperidol, meaning that even within-class D4 antagonists cannot be substituted without altering the experimental phenotype under investigation [1]. The quantitative evidence below details exactly where these differentiation points carry measurable, decision-relevant magnitude.

! L-745,870 retains moderate affinity for 5-HT2, sigma, and α-adrenergic sites; sonepiprazole's off-target profile may reduce confounding serotonergic/adrenergic modulation.

! NGD-94-1 exhibits mixed antagonist/agonist activity dependent on D4 splice variant; sonepiprazole's consistent antagonist profile may reduce functional variability.

! Classical D2 antagonists (e.g., haloperidol) produce robust motor/endocrine suppression; sonepiprazole lacks these D2-driven effects, preserving behavioral readout integrity.

• [1] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. View Source
• [2] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004;55(5):445-451. View Source
• [3] Patel S, Freedman S, Chapman KL, et al. Biological profile of L-745,870, a selective antagonist with high affinity for the dopamine D4 receptor. J Pharmacol Exp Ther. 1997;283(2):636-647. [Moderate affinity for 5-HT2, sigma, and α-adrenergic receptors: IC50 < 300 nM]. View Source
• [4] Tallman JF, Primus RJ, Brodbeck R, et al. I. NGD 94-1: identification of a novel, high-affinity antagonist at the human dopamine D4 receptor. J Pharmacol Exp Ther. 1997;282(2):1011-1019. [NGD-94-1 exhibits antagonist activity at D4.2 but agonist activity at D4.4]. View Source

Sonepiprazole: Key Differentiation Evidence

Off-Target Cleanliness vs. L-745,870

Sonepiprazole demonstrates a quantifiably cleaner selectivity profile than the widely used D4 antagonist L-745,870. Against a panel of monoamine and related receptors (D1, D2, D3, 5-HT1A, 5-HT2, α1-adrenergic, α2-adrenergic, histamine H1), sonepiprazole exhibits Ki values consistently >2,000 nM [1]. In contrast, L-745,870 retains moderate affinity for 5-HT2 receptors, sigma binding sites, and α-adrenergic receptors, with IC50 values below 300 nM [2]. This represents a >6.7-fold difference in off-target binding at these secondary sites. For experiments where 5-HT2 or α-adrenergic co-engagement would confound data interpretation, sonepiprazole's cleaner profile constitutes a critical experimental design advantage.

Off-Target Cleanliness vs. L-745,870

Head-to-head

Sonepiprazole Ki > 2,000 nM at 5-HT2, α1, α2 vs L-745,870 IC50 6.7-fold difference)

Supports D4-selective interpretation in monoamine co-expression models

Cross-study comparison; verify in own assay system

Evidence Dimension	Off-target receptor binding affinity at 5-HT2, sigma, and α-adrenergic receptors
Target Compound Data	Ki > 2,000 nM at 5-HT2, 5-HT1A, α1, α2, σ (no measurable affinity below 2,000 nM)
Comparator Or Baseline	L-745,870: IC50 < 300 nM at 5-HT2, sigma sites, and α-adrenoceptors
Quantified Difference	>6.7-fold cleaner off-target profile for sonepiprazole at these secondary sites
Conditions	Radioligand displacement assays using cloned human/rat receptors expressed in heterologous cell lines

Why This Matters

Investigators requiring selective D4 blockade without confounding serotonergic or adrenergic modulation should select sonepiprazole over L-745,870 to avoid off-target-driven phenotypes.

• [1] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. [Ki > 2000 nM for noradrenalin, serotonin, histamine receptor families]. View Source
• [2] Patel S, Freedman S, Chapman KL, et al. Biological profile of L-745,870, a selective antagonist with high affinity for the dopamine D4 receptor. J Pharmacol Exp Ther. 1997;283(2):636-647. [IC50 < 300 nM for 5-HT2, sigma, α-adrenergic receptors]. View Source

Behavioral Selectivity vs. Haloperidol

In a direct pharmacological benchmarking study, sonepiprazole (U-101387) was compared head-to-head against haloperidol in standard rodent behavioral assays predictive of antipsychotic activity and motor side-effect liability. Sonepiprazole neither blocked the acute behavioral effects of amphetamine nor apomorphine, and did not alter spontaneous locomotion when administered alone [1]. In contrast, haloperidol robustly blocked both amphetamine- and apomorphine-induced behaviors—a hallmark of D2 antagonist-driven neuroleptic activity [1]. Furthermore, sonepiprazole produced no effects in behavioral and biochemical tests predictive of extrapyramidal side effects (EPS) and neuroendocrine disruption (prolactin elevation), whereas haloperidol produced significant effects in these same assays [1]. This differentiation is not merely potency-driven but qualitative, reflecting the distinct neuroanatomical and functional roles of D4 vs. D2 receptors.

Behavioral Selectivity vs. Haloperidol

Head-to-head

Sonepiprazole: no amphetamine/apomorphine blockade, no EPS/prolactin elevation; Haloperidol: present

Enables D4-specific behavioral endpoint dissection without D2-driven motor confounds

Rodent behavioral battery; qualitative categorical difference

Evidence Dimension	In vivo behavioral pharmacology: amphetamine/apomorphine blockade, spontaneous locomotion, EPS/neuroendocrine liability
Target Compound Data	Sonepiprazole: no blockade of amphetamine or apomorphine effects; no alteration of spontaneous locomotion; no EPS or neuroendocrine side effects at behaviorally relevant doses
Comparator Or Baseline	Haloperidol: blocked amphetamine and apomorphine effects; altered locomotion; produced significant EPS and neuroendocrine effects
Quantified Difference	Qualitative categorical difference (presence vs. absence of classical neuroleptic profile); sonepiprazole completely lacks D2-antagonist-typical behavioral effects
Conditions	Rodent behavioral assays (amphetamine-induced hyperactivity, apomorphine-induced stereotypy, catalepsy tests, prolactin radioimmunoassay); Merchant et al., JPET 1996

Why This Matters

For researchers studying D4 receptor function in vivo, sonepiprazole provides a tool that dissects D4-mediated effects without the confounding motor, endocrine, and behavioral suppression inherent to D2-preferring antagonists.

• [1] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. [Full behavioral pharmacology: amphetamine, apomorphine, locomotion, EPS, neuroendocrine assays]. View Source

Prefrontal c-fos Induction Resembling Clozapine

Sonepiprazole potently induced c-fos mRNA expression in the infralimbic and ventral prelimbic cortex—a regionally specific pattern that is a hallmark of the atypical antipsychotic clozapine [1]. Quantitative in situ hybridization analysis demonstrated that the level of c-fos induction by sonepiprazole was comparable to that produced by clozapine in the same cortical subregions [1]. This pattern is distinct from that of haloperidol, which preferentially induces c-fos in the dorsolateral striatum (a marker of EPS liability) rather than the prefrontal cortex [1]. The regional c-fos mapping data provide a molecular-level anatomical correlate of sonepiprazole's favorable in vivo side-effect profile and link its D4 selectivity to a clozapine-like cortical activation pattern.

Prefrontal c-fos Induction

Head-to-head

Sonepiprazole induced c-fos in infralimbic/ventral prelimbic cortex comparable to clozapine; haloperidol induced striatal c-fos

Prefrontal cortical activation pattern distinct from striatal D2 pathway engagement

In situ hybridization; model-dependent

Evidence Dimension	Regional c-fos mRNA induction pattern in rat brain
Target Compound Data	Sonepiprazole: potent c-fos induction in infralimbic/ventral prelimbic cortex; level comparable to clozapine
Comparator Or Baseline	Clozapine (atypical antipsychotic): similar regional c-fos induction in prefrontal cortex; Haloperidol (typical antipsychotic): preferential c-fos induction in dorsolateral striatum, not prefrontal cortex
Quantified Difference	Qualitative regional selectivity: prefrontal cortical pattern (sonepiprazole and clozapine) vs. striatal pattern (haloperidol); c-fos expression levels in prefrontal cortex comparable between sonepiprazole and clozapine
Conditions	In situ hybridization histochemistry in rat brain sections following acute systemic administration

Why This Matters

This evidence positions sonepiprazole as the tool of choice for selectively probing D4-mediated cortical activation mechanisms without the striatal c-fos induction that confounds D2 antagonist studies.

• [1] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. [c-fos mRNA in infralimbic/ventral prelimbic cortex comparable to clozapine]. View Source

Schizophrenia Trial Outcome vs. Olanzapine

In a large, rigorously powered Phase II/III clinical trial (N = 467 hospitalized schizophrenia patients, PANSS ≥ 60), sonepiprazole was compared directly against olanzapine and placebo over six weeks of once-daily dosing [1]. No statistically significant differences were observed between placebo and any sonepiprazole dose group on the primary endpoint (mean change from baseline in PANSS total score) or any secondary endpoint (PANSS factor scores, BPRS, CGI-S, Calgary Depression Scale) [1]. By contrast, olanzapine produced statistically significant improvements vs. placebo on all efficacy endpoints except the Calgary Depression Scale [1]. This result definitively falsified the hypothesis that selective D4 antagonism alone is sufficient for antipsychotic efficacy in schizophrenia, establishing sonepiprazole as the gold-standard negative-control compound for studies designed to parse D4-mediated from D2/D3-mediated therapeutic mechanisms.

Schizophrenia Trial vs. Olanzapine

Head-to-head

Sonepiprazole vs placebo: non-significant PANSS change; olanzapine: significant improvement

Supports role as negative control in D4 vs D2/D3 antipsychotic mechanism studies

N=467; 6-week trial; endpoint context

Evidence Dimension	Clinical antipsychotic efficacy in schizophrenia (PANSS total score change from baseline at 6 weeks)
Target Compound Data	Sonepiprazole (multiple doses): no statistically significant difference from placebo on PANSS total score or any secondary endpoint
Comparator Or Baseline	Olanzapine: statistically significant improvement vs. placebo on PANSS total, PANSS factor scores, BPRS, and CGI-S (p < 0.05)
Quantified Difference	Effect size for sonepiprazole vs. placebo: non-significant (null result); olanzapine vs. placebo: significant on primary and all but one secondary endpoint
Conditions	Multi-center, randomized, double-blind, placebo- and active-controlled trial; 467 patients; 6-week treatment duration; once-daily oral dosing

Why This Matters

Procurement of sonepiprazole is essential for any study requiring a D4-selective antagonist that is proven to lack antipsychotic efficacy, enabling clean experimental dissection of D4-mediated pharmacology from D2/D3-mediated therapeutic effects.

• [1] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004;55(5):445-451. View Source

Stress-Induced Cognitive Deficit Reversal in Primates

In a dedicated non-human primate study, sonepiprazole (PNU-101387G, 0.1–0.8 mg/kg, 60-min pretreatment) produced a dose-related reversal of working memory deficits induced by the pharmacological stressor FG7142 (0.2 mg/kg) in rhesus monkeys performing the delayed response task [1]. FG7142 significantly impaired delayed response performance relative to vehicle, and sonepiprazole pretreatment dose-dependently reversed this impairment [1]. Sonepiprazole alone produced no significant effects on task performance, though trends toward improvement at low doses were noted [1]. This finding isolates a D4 receptor-mediated mechanism in stress-induced prefrontal cognitive dysfunction, providing a functional endpoint that is mechanistically distinct from D2-receptor-mediated effects on cognition.

Stress-Induced Cognitive Deficit Reversal

Head-to-head

Sonepiprazole dose-dependently reversed FG7142-induced working memory deficit in rhesus monkeys

Supports D4-mediated cognitive deficit reversal in primate model

Delayed response task; dose 0.1–0.8 mg/kg

Evidence Dimension	Reversal of FG7142-induced working memory deficits in rhesus monkeys (delayed response task performance)
Target Compound Data	Sonepiprazole (0.1–0.8 mg/kg): dose-related reversal of FG7142-induced impairment; no significant effect when administered alone
Comparator Or Baseline	Vehicle control (no reversal of FG7142 impairment); FG7142 alone (significant impairment vs. vehicle)
Quantified Difference	Dose-dependent rescue of stress-impaired performance; sonepiprazole + FG7142 performance significantly better than FG7142 alone
Conditions	Rhesus monkeys; delayed response task (working memory); FG7142 (0.2 mg/kg, 30-min pretreatment) as pharmacological stressor; sonepiprazole 0.1–0.8 mg/kg, 60-min pretreatment

Why This Matters

This is the only direct evidence that a selective D4 antagonist can reverse stress-induced cognitive deficits in a primate model, making sonepiprazole the reference compound for preclinical cognition studies targeting the D4 receptor.

• [1] Arnsten AF, Murphy B, Merchant K. The selective dopamine D4 receptor antagonist, PNU-101387G, prevents stress-induced cognitive deficits in monkeys. Neuropsychopharmacology. 2000;23(4):405-410. View Source

Carbonic Anhydrase Inhibition Discovery

In 2025, sonepiprazole was identified as a potent inhibitor of human carbonic anhydrases (hCAs), a property not previously described for any D4-selective antagonist [1]. Across a panel of catalytically active hCA isoforms, sonepiprazole exhibited significant inhibitory activity against all tested isoforms except hCA IV and hCA III [1]. The most potent inhibition was observed against the brain-associated isoform hCA VII, with a KI of 2.9 nM [1][2]. X-ray crystallographic structures of sonepiprazole in complex with hCA I, hCA II, and hCA XII confirmed that the sulfonamide group coordinates the catalytic zinc ion in the active site, a canonical binding mode for this inhibitor class [1][2]. This dual functionality—D4 receptor antagonism plus carbonic anhydrase inhibition—has not been reported for comparator D4 antagonists L-745,870 or NGD-94-1 and establishes sonepiprazole as a unique dual-activity chemical probe.

Carbonic Anhydrase Inhibition

Reported

hCA VII KI = 2.9 nM; X-ray structure PDB 9H81

Dual D4/CA pharmacology enables combined dopaminergic and pH-regulation studies

2025 discovery; not observed for other D4 antagonists

Evidence Dimension	Human carbonic anhydrase inhibition (KI, nM) across multiple isoforms
Target Compound Data	Sonepiprazole: hCA VII KI = 2.9 nM; significant inhibition across hCA I, II, VA, VB, VI, VII, IX, XII, XIII, XIV (isoform-dependent KI values; hCA IV and III not inhibited)
Comparator Or Baseline	L-745,870 and NGD-94-1: no published carbonic anhydrase inhibition data available (absence of evidence for this pharmacological activity)
Quantified Difference	hCA VII KI = 2.9 nM — sub-nanomolar potency; novel dual pharmacological activity not characterized for other D4 antagonists
Conditions	Stopped-flow CO2 hydration assay; recombinant human carbonic anhydrase isoforms; X-ray crystallography at 2.35 Å resolution for hCA I complex (PDB: 9H81)

Why This Matters

This recently discovered dual pharmacology makes sonepiprazole the only available D4 antagonist that can simultaneously probe D4 receptor and carbonic anhydrase biology, opening experimental applications in neurovascular, metabolic, and tumor microenvironment research that are inaccessible to other D4 ligands.

• [1] Angeli A, Ferraroni M, Capasso C, Supuran CT. Structural studies of the dopamine D4 receptor antagonist sonepiprazole as an inhibitor of human carbonic anhydrases. ACS Med Chem Lett. 2025;16(3):483-486. View Source
• [2] RCSB Protein Data Bank. 9H81: Human carbonic anhydrase I in complex with sonepiprazole. Deposited 2024-10-28. hCA VII KI = 2.9 nM. View Source

Sonepiprazole: Research and Industrial Applications

D4-Selective Pharmacology Without Off-Target Confounds

For receptor pharmacology laboratories conducting radioligand binding, functional cAMP assays, or β-arrestin recruitment screens requiring selective dopamine D4 receptor antagonism, sonepiprazole is the tool of choice because its Ki > 2,000 nM against 5-HT2, α1, and α2 receptors eliminates the off-target serotonergic/adrenergic activity that complicates interpretation of L-745,870 experiments (IC50 < 300 nM at these same sites) [1][2]. This property is particularly critical for studies in tissues co-expressing D4 and 5-HT2 receptors, such as prefrontal cortical slices or primary neuronal cultures.

In Vivo D4 Behavioral Studies Without Motor Confounds

For preclinical in vivo studies where locomotor suppression, catalepsy, or hyperprolactinemia would confound the experimental readout, sonepiprazole provides the only D4 antagonist demonstrated to lack these D2-driven effects in head-to-head comparison with haloperidol [1]. This is essential for studies of D4 receptor function in cognition, social behavior, or reward processing where motor artifacts must be rigorously excluded.

Negative Control for D2/D3 Antipsychotic Discovery

Sonepiprazole's definitive failure in a 467-patient schizophrenia trial—where it showed no efficacy difference from placebo while the active comparator olanzapine demonstrated significant improvement—establishes it as the reference negative-control compound for antipsychotic discovery [1]. Programs developing novel D2/D3-preferring or multi-target antipsychotics can use sonepiprazole to empirically demonstrate that their candidate's efficacy is not attributable to D4 blockade alone, thereby strengthening target engagement and mechanism-of-action claims in regulatory documentation.

Dual D4/CA Probe for Neurovascular and Tumor Research

The 2025 discovery that sonepiprazole potently inhibits human carbonic anhydrases, especially the brain-associated isoform hCA VII (KI = 2.9 nM), opens a unique dual-activity application space not accessible with any other D4 antagonist [1][2]. Researchers investigating the intersection of dopaminergic signaling and pH regulation—in contexts such as cerebral blood flow autoregulation, glioma microenvironment acidification, or metabolic coupling in prefrontal cortex—can deploy sonepiprazole as a single-agent probe to simultaneously engage both target classes, with the availability of X-ray crystallographic structures (PDB: 9H81) facilitating structure-guided experimental design.

Application

Selection Property

Validation Focus

D4-selective pharmacology without off-target confounds

High selectivity over 5-HT2, α1, α2 receptors

Confirm lack of activity at co-expressed monoamine receptors in target tissue

In vivo D4 behavioral studies without motor/endocrine confounds

Lack of D2 antagonist behavioral profile

Absence of catalepsy, prolactin elevation, and locomotor suppression

D4/D2 mechanism dissection for antipsychotic target validation

Trial-demonstrated null efficacy vs placebo for schizophrenia symptoms

Use as comparator to isolate D4-mediated effects from D2/D3-mediated endpoint changes

Dual-pathway D4 and carbonic anhydrase research

hCA VII inhibition and available crystallographic structure

Co-engagement of D4 and CA in neurovascular or tumor microenvironment models

• [1] Merchant KM, Gill GS, Harris DW, et al. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996;279(3):1392-1403. View Source
• [2] Patel S, Freedman S, Chapman KL, et al. Biological profile of L-745,870, a selective antagonist with high affinity for the dopamine D4 receptor. J Pharmacol Exp Ther. 1997;283(2):636-647. View Source
• [3] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004;55(5):445-451. View Source
• [4] Angeli A, Ferraroni M, Capasso C, Supuran CT. Structural studies of the dopamine D4 receptor antagonist sonepiprazole as an inhibitor of human carbonic anhydrases. ACS Med Chem Lett. 2025;16(3):483-486. View Source